Cas no 727661-19-0 (Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 727661-19-0
• MF: C₉H₁₁N₅O₂
• MW: 221.215940713882
• CID: 6784026
• PubChem ID: 1509622
• Update Time: 2025-10-31

Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• STK399173
• AKOS002815895
• ethyl 7-amino-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• starbld0037619
• DTXSID101331584
• GFBDMCFNAXZIEC-UHFFFAOYSA-N
• AKOS002671336
• SMR000307540
• CHEMBL1502326
• VS-14038
• CS-0322539
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-2-methyl-, ethyl ester
• 727661-19-0
• MLS000729262
• BBL037280
• Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C9H11N5O2/c1-3-16-8(15)6-4-11-9-12-5(2)13-14(9)7(6)10/h4H,3,10H2,1-2H3
• InChI Key： GFBDMCFNAXZIEC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC2=NC(C)=NN2C=1N)=O

Computed Properties

• Exact Mass: 221.09127461g/mol
• Monoisotopic Mass: 221.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.4Ų

Additional information on Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 727661-19-0): A Comprehensive Overview

Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 727661-19-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of [1,2,4]triazolo[1,5-a]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate consists of a [1,2,4]triazolo[1,5-a]pyrimidine core with an ethyl ester group at the 6-position and a methyl group at the 2-position. The presence of the amino group at the 7-position further enhances its reactivity and potential for forming hydrogen bonds with biological targets. This combination of functional groups imparts unique pharmacological properties to the compound, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the potential of [1,2,4]triazolo[1,5-a]pyrimidines in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that compounds with a similar structure to Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate exhibit potent antiviral activity against several RNA viruses. The researchers found that these compounds effectively inhibit viral replication by targeting key enzymes involved in the viral life cycle.

In another study published in *Bioorganic & Medicinal Chemistry Letters*, researchers investigated the anticancer properties of [1,2,4]triazolo[1,5-a]pyrimidines. The results showed that these compounds have significant cytotoxic effects on various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to their ability to induce apoptosis and inhibit cell proliferation by interfering with specific signaling pathways.

The pharmacokinetic properties of Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for its potential use as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its safety profile.

In the context of drug development, Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been evaluated in several preclinical models. Preclinical studies have shown that this compound effectively reduces tumor growth in xenograft models of human cancer. The results from these studies have paved the way for further clinical evaluation and potential translation into human trials.

The synthetic route for preparing Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is well-documented in the literature. A typical synthesis involves the condensation of an appropriate amine with a substituted pyrimidine derivative followed by esterification to form the final product. This synthetic method is scalable and can be adapted for large-scale production if needed.

In conclusion, Ethyl 7-amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 727661-19-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its use in various medical applications.